4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid

• IUPAC Name: 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid
• InChI: InChI=1S/C13H13NO2S/c1-3-11-12(14-8(2)17-11)9-4-6-10(7-5-9)13(15)16/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key: UYTYAJUOCGXJQA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(S1)C)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol

Description

4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid, also known as EMTB, is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. EMTB belongs to the class of thiazole-based compounds, which have been shown to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid may also act as an antioxidant, scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid has been shown to possess various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis (programmed cell death) in cancer cells. 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid has also been shown to reduce inflammation and oxidative stress in animal models of inflammation and diabetes.

Advantages and Limitations for Lab Experiments

4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities with high purity. 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid is also relatively inexpensive compared to other compounds with similar biological activities. However, 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid. One direction is to investigate its potential use in combination with other compounds for the treatment of cancer and other diseases. Another direction is to investigate the mechanism of action of 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid in more detail, to better understand its biological activities. Additionally, further studies are needed to determine the optimal dosage and administration route for 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid in vivo. Finally, the development of novel analogs of 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid with improved solubility and bioavailability could lead to the discovery of more potent and effective compounds for the treatment of various diseases.

Synthesis Methods

4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid can be synthesized by reacting 5-ethyl-2-methylthiazole-4-carboxylic acid with benzoyl chloride in the presence of a base such as triethylamine. The reaction occurs at room temperature and yields 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid as a white crystalline solid with a high purity.

Scientific Research Applications

4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid has been investigated for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation.